Cas no 38106-50-2 (1,3-Benzenediol, 5-methyl-2-(3-methyl-2-butenyl)-)

• Product Name: 1,3-Benzenediol, 5-methyl-2-(3-methyl-2-butenyl)-
• CAS No: 38106-50-2
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 1487641
• PubChem ID: 67928509
• Update Time: 2025-04-21

1,3-Benzenediol, 5-methyl-2-(3-methyl-2-butenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 5-methyl-2-(3-methyl-2-butenyl)-
• 5-methyl-2-(3-methylbut-2-enyl)benzene-1,3-diol
• 5-Methyl-2-(3-methylbut-2-en-1-yl)benzene-1,3-diol
• 38106-50-2
• SCHEMBL9788451
• DTXSID70737811

• Inchi： 1S/C12H16O2/c1-8(2)4-5-10-11(13)6-9(3)7-12(10)14/h4,6-7,13-14H,5H2,1-3H3
• InChI Key： YSUXLAFVCJEDIH-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C=C(C=1C/C=C(\C)/C)O

Computed Properties

• Exact Mass: 192.11508
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Resorcinols